![molecular formula C20H26N6O2 B2680375 N-benzyl-4-(6-morpholinopyrimidin-4-yl)piperazine-1-carboxamide CAS No. 1203106-07-3](/img/structure/B2680375.png)
N-benzyl-4-(6-morpholinopyrimidin-4-yl)piperazine-1-carboxamide
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Description
N-benzyl-4-(6-morpholinopyrimidin-4-yl)piperazine-1-carboxamide, also known as BMPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMPP is a piperazine derivative that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Scientific Research Applications
Synthesis and Medicinal Chemistry
- Heterocyclic Carboxamides : This compound class, including structures similar to N-benzyl-4-(6-morpholinopyrimidin-4-yl)piperazine-1-carboxamide, has been synthesized and evaluated as potential antipsychotic agents. They show promising binding to dopamine and serotonin receptors, indicating potential use in psychiatric medication (Norman et al., 1996).
Bioactive Compounds and Drug Discovery
- Antimicrobial and Antifungal Agents : Compounds containing the piperazine/morpholine moiety have been synthesized and tested for antimicrobial activity against various pathogens. This suggests potential applications in developing new antibiotics and antifungals (Devarasetty et al., 2019).
- Anti-inflammatory and Analgesic Agents : Derivatives of this compound class have been investigated for their analgesic and anti-inflammatory activities, indicating potential for developing new pain relief and anti-inflammatory drugs (Abu‐Hashem et al., 2020).
Analytical and Environmental Chemistry
- Fluorescent Ligands : Derivatives of this compound have been developed as environment-sensitive fluorescent ligands for receptor studies. This application is crucial in biomedical research for tracking and imaging specific receptors (Lacivita et al., 2009).
- Luminescent Properties : Studies on the luminescent properties and photo-induced electron transfer of naphthalimides with piperazine substituents indicate potential applications in optical materials and sensors (Gan et al., 2003).
Pharmacokinetics and Metabolism
- Drug Metabolism Studies : Research on the metabolism of related compounds, such as flumatinib, provides insights into how these types of drugs are processed in the body, which is vital for drug development and safety evaluation (Gong et al., 2010).
properties
IUPAC Name |
N-benzyl-4-(6-morpholin-4-ylpyrimidin-4-yl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N6O2/c27-20(21-15-17-4-2-1-3-5-17)26-8-6-24(7-9-26)18-14-19(23-16-22-18)25-10-12-28-13-11-25/h1-5,14,16H,6-13,15H2,(H,21,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUTRMOSJNUWJGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC(=NC=N2)N3CCOCC3)C(=O)NCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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